Cas no 878683-51-3 (2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one)

• Product Name: 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one
• CAS No: 878683-51-3
• MF: C₁₃H₁₁N₃OS₂
• MW: 289.37593960762
• CID: 5438060
• Update Time: 2025-10-29

2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one

• Inchi： 1S/C13H11N3OS2/c1-8-7-18-13(15-8)16-11(17)10(19-12(16)14)9-5-3-2-4-6-9/h2-7,10,14H,1H3
• InChI Key： HMHYXNNYDPWSAE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)C(=O)N(C2=NC(C)=CS2)C1=N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one

2-Imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one: A Comprehensive Overview

The compound 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one (CAS No. 878683-51-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a thiazolidinone ring system, which is fused with a 4-methylthiazole moiety and a phenyl group, creating a unique pharmacophore that contributes to its bioactivity.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria and certain fungal strains. Researchers have explored its mechanism of action, which involves interference with bacterial cell wall synthesis and disruption of membrane integrity. These findings suggest that 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one could serve as a lead compound for the development of novel antibiotics in an era where antimicrobial resistance is a growing concern.

In addition to its antimicrobial activity, this compound has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This dual functionality makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and neuropathic pain.

The synthesis of 2-imino-3-(4-methyl-1,3-thiazol-2-yl)-5-phenyl-1,3-thiazolidin-4-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the thiazolidinone core is typically achieved through cyclization reactions involving amino acids or related precursors. The introduction of the 4-methylthiazole group and the phenyl substituent requires precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have confirmed its molecular formula (C₁₆H₁₅N₃O₂S₂) and molecular weight (approximately 409 g/mol). The compound's stability under various storage conditions has also been evaluated, with results indicating that it remains stable under normal laboratory conditions when stored in an amber vial at room temperature.

The pharmacokinetic profile of 2-imino-3-(4-methyl-1,3-thiazol